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Compound of Interest

Compound Name: 2,3,4-Trichloroanisole

Cat. No.: B044127 Get Quote

An in-depth technical guide on 2,3,4-Trichloroanisole (CAS: 54135-80-7), prepared for

researchers, scientists, and drug development professionals.

Introduction
2,3,4-Trichloroanisole (2,3,4-TCA) is a chlorinated aromatic organic compound belonging to

the family of trichloroanisoles. While its isomer, 2,4,6-trichloroanisole, is extensively studied as

a primary compound responsible for "cork taint" in wine, 2,3,4-TCA is less characterized.[1] It is

identified as an intermediate in the synthesis of some methoxy-polychlorobiphenyls.[2] This

guide provides a comprehensive overview of the available technical information for 2,3,4-
Trichloroanisole, including its chemical properties, synthesis, analytical methods, and a

review of its toxicological profile, drawing comparisons to more studied isomers where

necessary.

Chemical and Physical Properties
2,3,4-Trichloroanisole is described as a colorless to pale yellow liquid or a white crystalline

solid.[1][3] It possesses a characteristic musty, moldy odor detectable at very low

concentrations.[1] It is poorly soluble in water but shows good solubility in organic solvents.[1]

[4]

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

CAS Number 54135-80-7[2]

Molecular Formula C₇H₅Cl₃O[2]

IUPAC Name 1,2,3-Trichloro-4-methoxybenzene[5]

Synonyms
1-Methoxy-2,3,4-trichlorobenzene, Benzene,

1,2,3-trichloro-4-methoxy-[1]

InChI Key FRQUNVLMWIYOLV-UHFFFAOYSA-N[1]

| Canonical SMILES | COC1=C(C(=C(C=C1)Cl)Cl)Cl |

Table 2: Physicochemical Properties

Property Value Source

Molecular Weight 211.47 g/mol [2]

Melting Point 60 - 62 °C [3]

69 °C [4]

Boiling Point 261.6 °C (estimated) [4]

Water Solubility
10.8 mg/L @ 25 °C

(experimental)
[4]

logP (o/w) 3.740 [4]

Vapor Pressure 0.023 mmHg @ 25 °C [4]

| Purity | 98+% to 99% |[3][6] |

Synthesis and Formation
While detailed experimental protocols are not abundant in the literature, 2,3,4-
Trichloroanisole can be synthesized from precursor compounds. One documented route

involves the reaction of 1,2,3,4-Tetrachlorobenzene with Sodium Methoxide.[7]
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A more conventional laboratory synthesis would involve the methylation of the corresponding

phenol, 2,3,4-trichlorophenol. This reaction, a Williamson ether synthesis, is a common method

for preparing ethers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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